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Compound of Interest

Compound Name:
5-Bromo-1-benzofuran-2-

carboxylic acid

Cat. No.: B1331319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available data on the solubility and

melting point of 5-Bromo-1-benzofuran-2-carboxylic acid (CAS No. 10242-11-2). It includes

detailed experimental protocols for the determination of these properties and a plausible

synthetic route.

Core Physicochemical Data
The quantitative data for 5-Bromo-1-benzofuran-2-carboxylic acid is summarized below. It is

important to note that a definitive, experimentally verified melting point is not consistently

reported across publicly available sources. Solubility data in common laboratory solvents is not

readily available and requires experimental determination.
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Property Value Source

Molecular Formula C₉H₅BrO₃ Santa Cruz Biotechnology[1]

Molecular Weight 241.04 g/mol Santa Cruz Biotechnology[1]

Melting Point

Data not consistently reported.

Experimental determination is

recommended.

Solubility

Data not available.

Experimental determination is

required.

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the melting point and solubility of 5-Bromo-1-benzofuran-2-carboxylic acid.

Melting Point Determination
A precise melting point is a critical indicator of the purity of a crystalline solid.[2] The

recommended method for determining the melting point of 5-Bromo-1-benzofuran-2-
carboxylic acid is the capillary method using a calibrated digital melting point apparatus.[3]

Apparatus and Materials:

Digital melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (closed at one end)

Mortar and pestle

Spatula

5-Bromo-1-benzofuran-2-carboxylic acid, finely powdered

Reference standard with a known melting point close to the expected value (optional, for

calibration check)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/5-bromo-1-benzofuran-2-carboxylic-acid-10242-11-2
https://www.scbt.com/p/5-bromo-1-benzofuran-2-carboxylic-acid-10242-11-2
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation: A small amount of the crystalline 5-Bromo-1-benzofuran-2-carboxylic
acid is placed on a clean, dry watch glass. The open end of a capillary tube is pressed into

the powder. The tube is then inverted and tapped gently on a hard surface to pack the solid

into the closed end. This process is repeated until a packed column of 2-3 mm in height is

achieved.[4]

Apparatus Setup: The melting point apparatus is turned on and the heating rate is set. For an

unknown sample, a rapid heating rate (10-20 °C/minute) can be used to determine an

approximate melting range.[3]

Approximate Melting Point Determination: The packed capillary tube is inserted into the

heating block of the apparatus. The sample is observed through the magnifying lens as it is

heated. The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded as the melting range.

Accurate Melting Point Determination: The apparatus is allowed to cool to at least 20 °C

below the approximate melting point. A fresh capillary tube with the sample is prepared. The

heating is initiated with a slow ramp rate of 1-2 °C per minute to ensure thermal equilibrium.

[3][4]

Data Recording: The temperature at which the first sign of melting is observed (the solid

begins to shrink and a liquid phase appears) and the temperature at which the last crystal

melts are recorded as the melting point range. For a pure compound, this range should be

narrow (0.5-2 °C).

Solubility Determination
Determining the solubility of 5-Bromo-1-benzofuran-2-carboxylic acid in various solvents is

crucial for its application in drug development and other research areas. A systematic

qualitative or semi-quantitative approach is outlined below.

Apparatus and Materials:

Small test tubes
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Vortex mixer

Graduated pipettes or micropipettes

Analytical balance

A selection of solvents of varying polarity (e.g., water, ethanol, methanol, acetone, ethyl

acetate, dichloromethane, hexane, dimethyl sulfoxide (DMSO), and aqueous solutions of

acid and base like 5% HCl and 5% NaOH).

Procedure:

Sample Preparation: A precise amount of 5-Bromo-1-benzofuran-2-carboxylic acid (e.g.,

10 mg) is weighed and placed into a series of clean, dry test tubes.

Solvent Addition: A specific volume of a chosen solvent (e.g., 1 mL) is added to each test

tube.

Mixing: The test tubes are agitated vigorously using a vortex mixer for a set period (e.g., 1-2

minutes) to ensure thorough mixing and to facilitate dissolution.

Observation: The tubes are allowed to stand, and a visual inspection is made to determine if

the solid has completely dissolved. The solubility can be categorized as:

Soluble: No solid particles are visible.

Partially soluble: Some solid has dissolved, but undissolved particles remain.

Insoluble: The solid does not appear to have dissolved.

Acid-Base Solubility: For a carboxylic acid, solubility in aqueous base (e.g., 5% NaOH) is

expected due to the formation of a soluble salt. Conversely, it is expected to be insoluble in

aqueous acid (e.g., 5% HCl). This can be tested by adding these aqueous solutions to test

tubes containing the compound and observing for dissolution.[5]

Quantitative Determination (Optional): For a more precise measurement, a saturated

solution can be prepared, filtered to remove undissolved solid, and the concentration of the
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dissolved compound in the filtrate can be determined using a suitable analytical technique

such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Plausible Synthetic Workflow
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-1-benzofuran-2-
carboxylic acid is not readily available in the searched literature, a plausible route can be

inferred from general methods for the synthesis of benzofuran-2-carboxylic acids. A common

method involves the Perkin rearrangement of a 3-halocoumarin.[6]

Proposed Synthesis of 5-Bromo-1-benzofuran-2-carboxylic acid:

A potential synthetic route starts from 5-bromosalicylaldehyde. The workflow would involve the

formation of a coumarin derivative, followed by bromination and subsequent rearrangement.

Logical Workflow for Synthesis and Characterization:

The following diagram illustrates a logical workflow for the synthesis, purification, and

characterization of 5-Bromo-1-benzofuran-2-carboxylic acid.
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Caption: Synthetic and characterization workflow for 5-Bromo-1-benzofuran-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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